5-(1-adamantyl)-4-benzyl-2H-1,2,4-triazole-3-thione
5-(1-adamantyl)-4-benzyl-2H-1,2,4-triazole-3-thione
Brand Name:
Vulcanchem
CAS No.:
139158-26-2
VCID:
VC0140560
InChI:
InChI=1S/C19H23N3S/c23-18-21-20-17(22(18)12-13-4-2-1-3-5-13)19-9-14-6-15(10-19)8-16(7-14)11-19/h1-5,14-16H,6-12H2,(H,21,23)
SMILES:
C1C2CC3CC1CC(C2)(C3)C4=NNC(=S)N4CC5=CC=CC=C5
Molecular Formula:
C19H23N3S
Molecular Weight:
325.5 g/mol
5-(1-adamantyl)-4-benzyl-2H-1,2,4-triazole-3-thione
CAS No.: 139158-26-2
Main Products
VCID: VC0140560
Molecular Formula: C19H23N3S
Molecular Weight: 325.5 g/mol
| CAS No. | 139158-26-2 |
|---|---|
| Product Name | 5-(1-adamantyl)-4-benzyl-2H-1,2,4-triazole-3-thione |
| Molecular Formula | C19H23N3S |
| Molecular Weight | 325.5 g/mol |
| IUPAC Name | 3-(1-adamantyl)-4-benzyl-1H-1,2,4-triazole-5-thione |
| Standard InChI | InChI=1S/C19H23N3S/c23-18-21-20-17(22(18)12-13-4-2-1-3-5-13)19-9-14-6-15(10-19)8-16(7-14)11-19/h1-5,14-16H,6-12H2,(H,21,23) |
| Standard InChIKey | RBJPSQKOKOVTKU-UHFFFAOYSA-N |
| Isomeric SMILES | C1C2CC3CC1CC(C2)(C3)C4=NN=C(N4CC5=CC=CC=C5)S |
| SMILES | C1C2CC3CC1CC(C2)(C3)C4=NNC(=S)N4CC5=CC=CC=C5 |
| Canonical SMILES | C1C2CC3CC1CC(C2)(C3)C4=NNC(=S)N4CC5=CC=CC=C5 |
| Synonyms | 5-(1-adamantyl)-4-benzyl-2H-1,2,4-triazole-3-thione |
| PubChem Compound | 3033927 |
| Last Modified | Nov 11 2021 |
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